Cas no 869354-77-8 (2-Amino-5’-O-(dimethoxytrityl)-N6-(dimethylaminomethylidene)-N2-isobutyryl-2’-deoxyadenosine)

• Product Name: 2-Amino-5’-O-(dimethoxytrityl)-N6-(dimethylaminomethylidene)-N2-isobutyryl-2’-deoxyadenosine
• CAS No: 869354-77-8
• MF: C₃₈H₄₃N₇O₆
• MW: 693.791328668594
• CID: 891953
• PubChem ID: 102602181
• Update Time: 2025-05-25

2-Amino-5’-O-(dimethoxytrityl)-N6-(dimethylaminomethylidene)-N2-isobutyryl-2’-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5'-O-(DIMETHOXYTRITYL)-2'-DEOXY-N6-(DIMETHYLAMINOMETHYLIDENE)-N2-(ISOBUTYRYL)ADENOSINE
• 2-AMINO-5’-O-(DIMETHOXYTRITYL)-N6-(DIMETHYLAMINOMETHYLIDENE)-N2-ISOBUTYRYL-2’-DEOXYADENOSINE
• N-[9-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-6-[(E)-dimethylaminomethylideneamino]purin-2-yl]-2-methylpropanamide
• 869354-77-8
• 2-Amino-5'-O-(dimethoxytrityl)-N6-(dimethylaminomethylidene)-N2-isobutyryl-2'-deoxyadenosine
• 2-Amino-5’-O-(dimethoxytrityl)-N6-(dimethylaminomethylidene)-N2-isobutyryl-2’-deoxyadenosine

• Inchi： 1S/C38H43N7O6/c1-24(2)36(47)43-37-41-34(40-22-44(3)4)33-35(42-37)45(23-39-33)32-20-30(46)31(51-32)21-50-38(25-10-8-7-9-11-25,26-12-16-28(48-5)17-13-26)27-14-18-29(49-6)19-15-27/h7-19,22-24,30-32,46H,20-21H2,1-6H3,(H,41,42,43,47)/b40-22+/t30-,31+,32+/m0/s1
• InChI Key： HAWCOYOJCJDMKE-OEXQMBLLSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)N1C=NC2C(/N=C/N(C)C)=NC(NC(C(C)C)=O)=NC1=2

Computed Properties

• Exact Mass: 693.32700
• Monoisotopic Mass: 693.327
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 51
• Rotatable Bond Count: 13
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 145A^2

Experimental Properties

• PSA: 145.45000
• LogP: 5.38950

Additional information on 2-Amino-5’-O-(dimethoxytrityl)-N6-(dimethylaminomethylidene)-N2-isobutyryl-2’-deoxyadenosine

2-Amino-5’-O-(dimethoxytrityl)-N6-(dimethylaminomethylidene)-N2-isobutyryl-2’-deoxyadenosine: A Comprehensive Overview

The compound 2-Amino-5’-O-(dimethoxytrityl)-N6-(dimethylaminomethylidene)-N2-isobutyryl-2’-deoxyadenosine, with CAS No. 869354-77-8, is a highly specialized nucleoside analog that has garnered significant attention in the fields of antiviral therapy, cancer treatment, and biological research. This molecule is a derivative of adenosine, a fundamental building block of RNA, and has been extensively studied for its potential in targeting viral replication and cancer cell proliferation.

The structure of this compound is characterized by several key modifications. The presence of the dimethoxytrityl (DMT) group at the 5’ position plays a crucial role in protecting the hydroxyl group during chemical synthesis, particularly in solid-phase synthesis of oligonucleotides. Additionally, the N6-(dimethylaminomethylidene) and N2-isobutyryl substituents introduce unique functional groups that enhance the molecule's stability and bioavailability. These modifications are critical for its application in drug delivery systems and therapeutic agents.

Recent studies have highlighted the potential of this compound as an antiviral agent, particularly against RNA viruses such as influenza and hepatitis C virus (HCV). The molecule's ability to inhibit viral RNA polymerase activity has been extensively investigated, with promising results in preclinical models. Furthermore, its role as a prodrug for targeted cancer therapy has been explored, where the compound is designed to release cytotoxic agents specifically within tumor cells, minimizing systemic toxicity.

In terms of synthesis, the compound is typically synthesized through a multi-step process involving nucleoside chemistry and protection/deprotection strategies. The use of the DMT group facilitates efficient coupling reactions during oligonucleotide synthesis, making it a valuable intermediate in the production of antiviral drugs and diagnostic probes. Recent advancements in enzymatic synthesis have also opened new avenues for scalable production of this compound, addressing the growing demand for nucleoside analogs in therapeutic applications.

The pharmacokinetic properties of this compound have been studied in detail, revealing favorable absorption profiles and prolonged half-life due to its modified structure. These characteristics make it an attractive candidate for oral or parenteral administration in clinical settings. Moreover, its low toxicity profile compared to traditional nucleoside analogs has further enhanced its potential as a next-generation therapeutic agent.

In conclusion, the compound 2-Amino-5’-O-(dimethoxytrityl)-N6-(dimethylaminomethylidene)-N2-isobutyryl-2’-deoxyadenosine represents a significant advancement in nucleoside chemistry and drug development. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for addressing unmet medical needs in virology and oncology. Continued exploration into its therapeutic applications will undoubtedly pave the way for innovative treatments in the near future.